Cas no 26860-46-8 (2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol)

• Product Name: 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol
• CAS No: 26860-46-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 2838612
• PubChem ID: 21283688
• Update Time: 2025-06-12

2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol, 2,4,5-trimethyl-
• DTXCID50562724
• 2-(trimethyl-1H-imidazol-1-yl)ethan-1-ol
• FCCASFKLQWALKT-UHFFFAOYSA-N
• EN300-6805209
• 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol
• DTXSID10611969
• 26860-46-8
• SCHEMBL10667972
• 2-(2,4,5-Trimethylimidazol-1-yl)ethanol

• Inchi： 1S/C8H14N2O/c1-6-7(2)10(4-5-11)8(3)9-6/h11H,4-5H2,1-3H3
• InChI Key： FCCASFKLQWALKT-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=NC(C)=C1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol (CAS No. 26860-46-8): Properties, Applications, and Industry Insights

2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol (CAS No. 26860-46-8) is a specialized organic compound belonging to the imidazole derivative family. This structurally unique molecule features a trimethyl-substituted imidazole ring linked to an ethanol moiety, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's CAS registry number (26860-46-8) serves as a critical identifier for researchers and regulatory compliance across global chemical databases.

Recent advancements in heterocyclic chemistry have spotlighted imidazole derivatives like 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol due to their remarkable bioactivity profiles. Industry reports indicate growing interest in this compound for drug discovery applications, particularly in modulating enzyme inhibition pathways. Its molecular structure (C8H14N2O) offers optimal hydrogen-bonding capacity, a property highly sought after in medicinal chemistry design.

The synthesis of 26860-46-8 typically involves N-alkylation reactions of 2,4,5-trimethylimidazole with ethylene oxide derivatives, a process refined to achieve >95% purity in commercial batches. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's stability under standard storage conditions (2-8°C in inert atmosphere). These quality control measures address frequent researcher queries about compound stability and storage protocols for sensitive nitrogen-containing heterocycles.

In material science applications, 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol demonstrates potential as a ligand precursor for transition metal complexes. Published studies highlight its utility in developing catalytic systems for green chemistry applications, aligning with current industry emphasis on sustainable synthesis methods. The compound's electron-donating methyl groups significantly influence its coordination chemistry behavior.

Market analysis reveals increasing procurement of CAS 26860-46-8 by contract research organizations (CROs) specializing in small molecule therapeutics. This trend correlates with rising investment in precision medicine platforms that utilize imidazole-based scaffolds for targeted therapies. Technical databases show particular interest in the compound's structure-activity relationships (SAR) when modified at the hydroxyethyl position.

Regulatory documentation for 26860-46-8 confirms compliance with major chemical inventories including TSCA, REACH, and DSL, addressing common compliance questions from international buyers. The compound's LD50 values (>2000 mg/kg in rodent studies) and favorable ecotoxicological profile support its adoption in benign-by-design chemical development initiatives.

Emerging research explores the photophysical properties of 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol derivatives for optoelectronic applications. The compound's conjugated system shows promise in organic semiconductor development, particularly when incorporated into π-extended architectures. This application area has generated substantial patent activity since 2020.

Quality specifications for commercial CAS 26860-46-8 typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants (<10 ppm) and residual solvents. These parameters directly respond to GMP requirements for pharmaceutical intermediates, a key concern for end-users searching for high-purity chemicals.

The global market for imidazole derivatives like 2-(2,4,5-Trimethyl-1H-imidazol-1-yl)ethan-1-ol is projected to grow at 6.2% CAGR through 2030, driven by demand from biopharmaceutical and advanced materials sectors. Supply chain analytics indicate particular strength in Asian markets where fine chemical production capabilities continue expanding.

For researchers investigating structure-property relationships, the logP value (1.2) and polar surface area (42.5 Ų) of 26860-46-8 provide crucial insights into its ADME characteristics. These physicochemical parameters frequently appear in literature searches related to bioavailability optimization of nitrogen-rich compounds.